- Preparation of N-benzyl benzamides, pyridinecarboxamides and pyrimidinecarboxamides as cholesteryl ester transfer protein (CETP) inhibitors for the treatment of dyslipidemia, United States, , ,
Cas no 945717-09-9 (2-Chloro-4-ethynylpyridine)
2-Chloro-4-ethynylpyridine structure
Product Name:2-Chloro-4-ethynylpyridine
CAS No:945717-09-9
MF:C7H4ClN
MW:137.566360473633
MDL:MFCD13189742
CID:838724
PubChem ID:23436831
Update Time:2024-10-25
2-Chloro-4-ethynylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-ethynyl-Pyridine
- 2-Chloro-4-ethynylpyridine
- 4-ethynyl-2-chloropyridine
- DLEWWBKXDRBGRF-UHFFFAOYSA-N
- FCH1136760
- VP13675
- AB69028
- 2-Chloro-4-ethynylpyridine, AldrichCPR
- AX8170889
- W9694
- ST24027900
- 2-Chloro-4-ethynylpyridine (ACI)
- DS-11609
- EN300-1965223
- 945717-09-9
- CS-W021650
- DTXSID00634081
- SCHEMBL3243507
- J-508729
- MFCD13189742
- AKOS015851292
- DB-392953
- SY067198
-
- MDL: MFCD13189742
- Inchi: 1S/C7H4ClN/c1-2-6-3-4-9-7(8)5-6/h1,3-5H
- InChI Key: DLEWWBKXDRBGRF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C#C)C=CN=1
Computed Properties
- Exact Mass: 137.00300
- Monoisotopic Mass: 137.0032268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 2.1
Experimental Properties
- Density: 1.23
- Boiling Point: 223 ºC
- Flash Point: 110 ºC
- Refractive Index: 1.567
- PSA: 12.89000
- LogP: 1.71630
2-Chloro-4-ethynylpyridine Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Inert atmosphere,2-8°C
2-Chloro-4-ethynylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM175970-1g |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 1g |
$116 | 2021-08-05 | |
| Chemenu | CM175970-5g |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 5g |
$373 | 2021-08-05 | |
| Chemenu | CM175970-10g |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 10g |
$693 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV880-50mg |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 50mg |
74.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV880-200mg |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 200mg |
174.0CNY | 2021-08-04 | |
| Chemenu | CM175970-1g |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 1g |
$111 | 2022-06-09 | |
| Chemenu | CM175970-5g |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 5g |
$428 | 2022-06-09 | |
| Chemenu | CM175970-10g |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 10g |
$792 | 2022-06-09 | |
| ChemScence | CS-W021650-250mg |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 250mg |
$38.0 | 2022-04-26 | ||
| Apollo Scientific | OR903659-1g |
2-Chloro-4-ethynylpyridine |
945717-09-9 | 98% | 1g |
£32.00 | 2025-02-20 |
2-Chloro-4-ethynylpyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; -78 °C; 45 min, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Methanol ; 1 h, rt
1.2 Solvents: Water ; rt
1.2 Solvents: Water ; rt
Reference
- Preparation of cyclohexanecarboxamide derivatives as farnesoid X receptor agonists and uses thereof, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium fluoride , 18-Crown-6 Solvents: Dichloromethane ; 5 h, rt
Reference
- Visible-light-induced synthesis of a variety of trifluoromethylated alkenes from potassium vinyltrifluoroborates by photoredox catalysis, Chemical Communications (Cambridge, 2013, 49(20), 2037-2039
Production Method 4
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; -78 °C; 45 min, 0 °C
Reference
- Anthranilamide/2-amino-heteroarenecarboxamide derivatives as CETP inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran , Water ; 3 min, rt
Reference
- Preparation of pyrazole derivatives as mGlu5 antagonists, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Methanol ; 3 h, rt
Reference
- Rational Design of 4-Aryl-1,2,3-Triazoles for Indoleamine 2,3-Dioxygenase 1 Inhibition, Journal of Medicinal Chemistry, 2012, 55(11), 5270-5290
2-Chloro-4-ethynylpyridine Raw materials
2-Chloro-4-ethynylpyridine Preparation Products
2-Chloro-4-ethynylpyridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
945717-09-9 (2-Chloro-4-ethynylpyridine) Related Products
- 42260-39-9(2-Chloro-4-phenylpyridine)
- 40325-11-9(2-Chloro-4-ethylpyridine)
- 144900-57-2((2-Chloropyridin-4-yl)methanamine)
- 3678-62-4(2-Chloro-4-methylpyridine)
- 39621-00-6(2,6-dichloro-4-methylpyridine)
- 101990-73-2(2-Chloro-4-(chloromethyl)pyridine)
- 53344-73-3(2-Chloro-4,4'-bipyridine)
- 263012-63-1(2-Chloro-5-ethynylpyridine)
- 53344-74-4(2,2'-Dichloro-4,4'bipyridine)
- 101990-72-1(2,6-Dichloro-4-(chloromethyl)pyridine)
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